Cas no 2172079-62-6 (3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid)

• Product Name: 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid
• CAS No: 2172079-62-6
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6164446
• PubChem ID: 165598474
• Update Time: 2025-10-29

3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid
• 2172079-62-6
• EN300-1632517

• Inchi： 1S/C8H13NO4/c10-6(11)7(1-2-13-5-7)8(12)3-9-4-8/h9,12H,1-5H2,(H,10,11)
• InChI Key： FCFIERNUWHQCAD-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)C1(CNC1)O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid

Introduction to 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid (CAS No. 2172079-62-6)

3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid, identified by the chemical identifier CAS No. 2172079-62-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug development and biochemical studies. The unique arrangement of functional groups within its molecular framework suggests a versatile role in synthetic chemistry and biological interactions.

The compound belongs to a class of molecules that incorporate both azetidine and oxolane rings, which are known for their stability and reactivity in various chemical transformations. The presence of a hydroxyazetidin-3-yl moiety and a carboxylic acid group at the 3-position of the oxolane ring introduces specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. These features are particularly relevant in the context of developing novel therapeutic agents, where precise structural modifications can significantly influence biological activity.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The azetidine ring, in particular, is a common structural motif found in various pharmacologically relevant compounds, including antibiotics and antiviral agents. The incorporation of this ring into the oxolane scaffold in 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid creates a molecule with potential dual functionality, making it a promising candidate for further exploration.

One of the key aspects of this compound is its potential role as a building block in medicinal chemistry. The hydroxyazetidin-3-yl group can participate in various chemical reactions, such as nucleophilic substitution or condensation reactions, allowing for the introduction of additional functional groups or linking it to other pharmacophores. This flexibility is crucial in drug design, where the ability to modify molecular structure while maintaining desired biological properties is essential.

Moreover, the carboxylic acid functionality provides an acidic character to the molecule, which can be exploited in various synthetic pathways. Carboxylic acids are well-known for their ability to form esters, amides, and other derivatives, which are common motifs in many pharmaceuticals. This property makes 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid a versatile intermediate that can be further functionalized to create novel compounds with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening and design of such heterocyclic compounds. Molecular modeling studies have shown that the structural features of 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid could interact with biological targets in specific ways, suggesting potential applications as an inhibitor or modulator of enzyme activity. For instance, the hydroxyazetidin-3-yl moiety might mimic natural substrates or bind to active sites of enzymes involved in metabolic pathways relevant to diseases such as cancer or inflammation.

The synthesis of this compound has also been optimized through modern synthetic techniques. Advances in catalysis and green chemistry have allowed for more efficient and environmentally friendly routes to produce complex heterocyclic molecules like 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid. These methods often involve transition metal catalysis or enzymatic reactions that enhance yield and selectivity while minimizing waste.

In clinical research, compounds with similar structural motifs have shown promise as therapeutic agents. For example, derivatives of azetidine have been explored for their antimicrobial properties, while oxolane derivatives have been investigated for their potential use as antiviral agents. The combination of these structural elements in 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid suggests that it could be developed into a multifunctional drug candidate with applications across multiple therapeutic areas.

The compound's potential also extends to diagnostic applications. Its unique spectral properties make it suitable for use as an intermediate in the development of contrast agents for medical imaging techniques such as nuclear magnetic resonance (NMR) or computerized tomography (CT). By incorporating this molecule into imaging probes, researchers can enhance the sensitivity and specificity of diagnostic tools, leading to better patient outcomes.

Furthermore, the study of 3-(3-hydroxyazetidin-3-yl)oxolane-3-carboxylic acid contributes to our understanding of molecular recognition processes at the atomic level. By examining how this compound interacts with biological targets, scientists can gain insights into fundamental mechanisms underlying drug-receptor binding and develop more effective strategies for drug design.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential. As computational methods improve and synthetic techniques evolve, new opportunities will arise for modifying its structure and evaluating its biological activity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.